Cas no 10198-96-6 (3,3'-Bipyridazine)

• Product Name: 3,3'-Bipyridazine
• CAS No: 10198-96-6
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 118431
• PubChem ID: 12464241
• Update Time: 2025-07-18

3,3'-Bipyridazine Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bipyridazine
• 3,3'-Bipyrazine
• 3-pyridazin-3-ylpyridazine
• [3,3']bipyridazinyl
• 2,2'-bipyridazine
• 3,3'-Bipyridazin
• 3,3-BIPYRAZINE
• 3-(pyridazin-3-yl)pyridazine
• 10198-96-6
• bidiazine
• DTXSID20499290
• EN300-139163
• 3,3/'-BIPYRAZINE
• SCHEMBL1456807

• Inchi： 1S/C8H6N4/c1-3-7(11-9-5-1)8-4-2-6-10-12-8/h1-6H
• InChI Key： UXMWOEBIPQMAQT-UHFFFAOYSA-N
• SMILES： N1C(=CC=CN=1)C1=CC=CN=N1

Computed Properties

• Exact Mass: 158.05900
• Monoisotopic Mass: 158.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56000
• LogP: 0.93360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3,3'-Bipyridazine

Comprehensive Guide to 3,3'-Bipyridazine (CAS No. 10198-96-6): Properties, Applications, and Research Insights

3,3'-Bipyridazine (CAS No. 10198-96-6) is a heterocyclic organic compound featuring two pyridazine rings linked at the 3-positions. This bipyridazine derivative has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties and versatile reactivity. The compound's molecular formula, C₈H₆N₄, and its planar, conjugated system make it an interesting subject for studies in molecular electronics and drug discovery.

Recent advancements in heterocyclic chemistry have highlighted the importance of 3,3'-Bipyridazine as a building block for functional materials. Researchers are particularly interested in its potential applications in organic semiconductors and photovoltaic devices, where its electron-deficient nature could enhance charge transport properties. The compound's ability to form metal-organic frameworks (MOFs) is another area of active investigation, with potential uses in catalysis and sensor technologies.

From a synthetic chemistry perspective, 3,3'-Bipyridazine serves as a valuable intermediate for constructing more complex nitrogen-containing heterocycles. Its reactivity in cross-coupling reactions and cycloaddition processes makes it particularly useful for developing novel pharmacophores. Current research explores its incorporation into biologically active molecules, with some studies suggesting potential applications in enzyme inhibition and receptor modulation.

The physicochemical properties of 3,3'-Bipyridazine contribute to its diverse applications. With a molecular weight of 158.16 g/mol and characteristic absorption in the UV-visible spectrum, this compound is particularly useful in spectroscopic studies and analytical chemistry applications. Its solubility profile, showing moderate solubility in polar organic solvents but limited solubility in water, makes it suitable for various solution-phase reactions.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes to 3,3'-Bipyridazine and its derivatives. This aligns with current trends in environmentally friendly synthesis and the development of eco-compatible chemical processes. The compound's stability under various conditions makes it attractive for industrial-scale applications while minimizing environmental impact.

Quality control and analytical characterization of 3,3'-Bipyridazine typically involve techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research-grade chemicals and pharmaceutical intermediates. Recent improvements in analytical methodologies have enhanced the detection and quantification of this compound in complex matrices.

The growing interest in nitrogen-rich compounds for energy storage applications has positioned 3,3'-Bipyridazine as a potential candidate for next-generation battery materials. Its redox-active properties and ability to coordinate with various metal ions make it suitable for investigation in electrochemical systems. This application area represents one of the most promising future directions for research on this compound.

From a commercial perspective, the market for specialty chemicals like 3,3'-Bipyridazine continues to expand, driven by demand from the pharmaceutical and advanced materials sectors. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Proper storage conditions, typically under inert atmosphere at controlled temperatures, ensure long-term stability of the material.

Ongoing research into structure-activity relationships of bipyridazine derivatives continues to reveal new potential applications for 3,3'-Bipyridazine. Computational chemistry approaches, including molecular docking studies and density functional theory (DFT) calculations, provide valuable insights into its electronic properties and interaction potentials. These theoretical studies complement experimental research in advancing our understanding of this versatile compound.

As the scientific community continues to explore the potential of nitrogen-containing heterocycles, 3,3'-Bipyridazine (CAS No. 10198-96-6) remains an important subject of investigation. Its combination of interesting chemical properties and potential practical applications ensures it will remain relevant across multiple disciplines, from medicinal chemistry to materials science, for years to come.